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Compound of Interest

Compound Name: 2-Chlorobenzyl bromide

cat. No.: B146252

An In-depth Technical Guide to the Physical Properties of 2-Chlorobenzyl Bromide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Chlorobenzyl bromide (CAS No: 611-17-6), a versatile organic compound widely used as an
essential building block in the synthesis of pharmaceuticals, agrochemicals, and other specialty
chemicals.[1] Its reactivity, particularly in nucleophilic substitution reactions, makes it a valuable
reagent for introducing the 2-chlorobenzyl moiety into a wide range of molecular structures.[1]
This document consolidates key physicochemical data, outlines detailed experimental
protocols for property determination, and includes a logical workflow for safe handling, tailored
for professionals in research and development.

Core Physicochemical Properties

The fundamental physical and chemical characteristics of 2-Chlorobenzyl bromide are
summarized in the table below. This data is essential for planning synthetic routes,
understanding reactivity, and ensuring safe laboratory handling.
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Property Value Source(s)

CAS Number 611-17-6 [LI21[31[415106117]

Molecular Formula C7HeBrCl [11[2][3]1[5]16]

Molecular Weight 205.48 g/mol [2][4]5][6]
Colorless to light yellow or

Appearance o [1][2][8]1[°]
amber clear liquid

N , 103-104 °C at 10 mmHg (13.3

Boiling Point [1][2][5](6][8]
kPa)

Density 1.583 g/mL at 25 °C [11[2][5]116]1[10]

Refractive Index (n20/D)

1.591 - 1.593

[LIESIE610710]

Flash Point 108 - 109 °C (closed cup) [2][6][71[8]
Melting Point 83-84 °C* [2][5][6]
Soluble in benzene and
Solubility chloroform; decomposes in hot  [6]
water.
Vapor Density 7.08 [8]

*Note on Melting Point: Some sources report a melting point of 83-84 °C.[2][5][6] HowevVer, this

compound is consistently described as a liquid at ambient and room temperature.[1][2][8][9]

This discrepancy suggests the reported melting point may be erroneous or refer to a different

isomer or condition. For practical purposes, 2-Chlorobenzyl bromide should be handled as a

liquid.

Experimental Protocols

The following sections detail standardized methodologies for determining the key physical

properties of 2-Chlorobenzyl bromide. These protocols are foundational for verifying the

purity and identity of the compound in a laboratory setting.

Determination of Boiling Point (Thiele Tube Method)

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.chemimpex.com/products/14034
https://www.chemicalbook.com/msds/2-chlorobenzyl-bromide.htm
https://www.calpaclab.com/2-chlorobenzyl-bromide-min-98-gc-100-grams/ala-c135217-100g
https://www.sigmaaldrich.com/HK/zh/product/aldrich/252255
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7737969.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7737969.htm
https://www.fishersci.com/shop/products/2-chlorobenzyl-bromide-97-thermo-scientific/AC278930050
https://www.chemimpex.com/products/14034
https://www.chemicalbook.com/msds/2-chlorobenzyl-bromide.htm
https://www.calpaclab.com/2-chlorobenzyl-bromide-min-98-gc-100-grams/ala-c135217-100g
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7737969.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7737969.htm
https://www.chemicalbook.com/msds/2-chlorobenzyl-bromide.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/252255
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7737969.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7737969.htm
https://www.chemimpex.com/products/14034
https://www.chemicalbook.com/msds/2-chlorobenzyl-bromide.htm
https://www.fishersci.com/store/msds?partNumber=AC278930250&countryCode=US&language=en
https://www.thermofisher.com/order/catalog/product/A12129.06
https://www.chemimpex.com/products/14034
https://www.chemicalbook.com/msds/2-chlorobenzyl-bromide.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7737969.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7737969.htm
https://www.fishersci.com/store/msds?partNumber=AC278930250&countryCode=US&language=en
https://www.chemimpex.com/products/14034
https://www.chemicalbook.com/msds/2-chlorobenzyl-bromide.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7737969.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7737969.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/252255
https://www.chemimpex.com/products/14034
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7737969.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7737969.htm
https://www.fishersci.com/shop/products/2-chlorobenzyl-bromide-97-thermo-scientific/AC278930050
https://www.thermofisher.com/order/catalog/product/A12129.06
https://www.chemicalbook.com/msds/2-chlorobenzyl-bromide.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7737969.htm
https://www.fishersci.com/shop/products/2-chlorobenzyl-bromide-97-thermo-scientific/AC278930050
https://www.fishersci.com/store/msds?partNumber=AC278930250&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-chlorobenzyl-bromide.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7737969.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7737969.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7737969.htm
https://www.fishersci.com/store/msds?partNumber=AC278930250&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-chlorobenzyl-bromide.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7737969.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7737969.htm
https://www.chemimpex.com/products/14034
https://www.chemicalbook.com/msds/2-chlorobenzyl-bromide.htm
https://www.fishersci.com/store/msds?partNumber=AC278930250&countryCode=US&language=en
https://www.thermofisher.com/order/catalog/product/A12129.06
https://www.benchchem.com/product/b146252?utm_src=pdf-body
https://www.benchchem.com/product/b146252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The boiling point is a critical indicator of purity for a liquid substance. The Thiele tube method is
a common and efficient technique requiring a small sample volume.[11]

Methodology:
Sample Preparation: Fill a small fusion tube to about half-full with 2-Chlorobenzyl bromide.

Capillary Tube Insertion: Seal one end of a capillary tube using a flame. Place the capillary
tube, sealed-end up, into the fusion tube containing the sample.[12][13]

Apparatus Setup: Attach the fusion tube to a thermometer using a rubber band or thread.
The bottom of the fusion tube should be level with the thermometer's bulb.

Heating: Insert the thermometer and attached tube into a Thiele tube containing high-boiling
mineral oil, ensuring the sample is fully immersed.[11]

Observation: Gently heat the side arm of the Thiele tube with a Bunsen burner.[12] As the
temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.
[11]

Measurement: Once a continuous and vigorous stream of bubbles is observed, remove the
heat. The liquid will begin to cool. The boiling point is the temperature at which the bubbling
stops and the liquid is drawn back into the capillary tube.[11][12] Record this temperature.

Determination of Density (Pycnometer or Graduated
Cylinder Method)

Density is determined by accurately measuring the mass of a known volume of the liquid.[14]
Methodology:

» Weigh Empty Container: Accurately weigh a clean, dry measuring cylinder or pycnometer on
an electronic balance and record its mass (m1).[15]

e Add Liquid: Carefully add a specific volume of 2-Chlorobenzyl bromide (e.g., 10 mL) to the
measuring cylinder. Record the exact volume (V) by reading the bottom of the meniscus at
eye level.[14][15]
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» Weigh Filled Container: Reweigh the measuring cylinder containing the liquid and record the
new mass (mz).[15][16]

o Calculation: Calculate the mass of the liquid by subtracting the initial mass from the final
mass (m = mz - ma).

e Density Calculation: Compute the density (p) using the formula: p = m / V.[15] For higher
precision, this procedure should be repeated multiple times, and the average value should
be reported.[15]

Determination of Solubility (Qualitative)

This protocol determines the qualitative solubility of 2-Chlorobenzyl bromide in a given
solvent.

Methodology:

Sample Preparation: Place a small, measured amount of 2-Chlorobenzyl bromide (e.g.,
0.05 mL) into a small test tube.[17]

e Solvent Addition: Add a small portion of the test solvent (e.g., 0.25 mL of water) to the test
tube.

o Mixing: Stopper the test tube and shake it vigorously for 10-20 seconds.

e Observation: Observe the mixture to see if the 2-Chlorobenzyl bromide has dissolved
completely. If it has, the substance is considered soluble. If a separate layer or cloudiness
persists, it is insoluble or sparingly soluble.

e Incremental Addition: If the sample dissolves, continue adding the solvent in small
increments until a total of approximately 3 mL has been added to confirm solubility.[17]
Repeat this process with other solvents like ethanol, diethyl ether, and chloroform to build a
solubility profile.

Safety and Handling Workflow

2-Chlorobenzyl bromide is a hazardous substance classified as corrosive and a lachrymator,
causing severe skin burns, eye damage, and respiratory irritation.[2][8] Adherence to a strict
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safety workflow is mandatory.

Preparation

[Review Safety Data Sheet (SDS))

Wear Appropriate PPE:
- Nitrile Gloves
- Safety Goggles/Face Shield
- Lab Coat

l

Work in a Certified
Chemical Fume Hood

Handlir# & Use

Transfer using glass syringe
or pipette

;

Avoid Inhalation of Vapors
and Direct Contact

If Spill Occurs

Spill & Emergency

Keep A\A."‘?ly from Heat ) {__| | ma Evacuate Area
and Ignition Sources

Storage & Disposal
y
Store in Original, Tightly Absorb with Inert Material
Closed Container (e.g., Vermiculite, Sand)

Store in a Cool, Dry, Notify Supervisor and
Well-Ventilated Area Safety Officer Immediately

'

Segregate from

Oxidizing Agents

Dispose as Hazardous
Chemical Waste
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Caption: Logical workflow for the safe handling of 2-Chlorobenzyl bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146252#2-chlorobenzyl-bromide-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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